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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569 Get Quote

Introduction
Reactive Orange 13 (C.I. 18270) is a single azo, monochlorotriazine (MCT) reactive dye

widely used for dyeing and printing on cellulosic fibers such as cotton and viscose, as well as

protein fibers like wool and silk.[1] Its popularity stems from its ability to form a strong, covalent

bond with the fiber, resulting in prints with bright, vibrant orange shades and good overall

fastness properties.[2][3] This covalent linkage ensures high wash fastness, making it suitable

for apparel and home textiles.[3][4]

These application notes provide detailed protocols for the use of Reactive Orange 13 in direct-

style textile printing, primarily on cotton fabric. The document outlines methodologies for paste

formulation, the printing process, and fixation, along with key data on its performance

characteristics.

Chemical & Physical Properties
A summary of the key properties of Reactive Orange 13 is presented below.
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Property Value Reference

C.I. Name
Reactive Orange 13, C.I.

18270
[1]

CAS Number 12225-85-3 [1][5]

Molecular Formula C₂₄H₁₅ClN₇Na₃O₁₀S₃ [1][5]

Molecular Weight 762.04 g/mol [1][5]

Appearance Orange Powder [1]

Shade Red-light orange [1]

Solubility (in water)
150 g/L (at 20°C), 160 g/L (at

50°C)
[1]

Quantitative Data: Fastness Properties
The fastness properties of textiles printed with Reactive Orange 13 are critical for determining

their end-use suitability. The data below is compiled from various sources for prints on cotton

fabric. Ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher values indicating

better performance.
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Fastness Test Standard Rating Reference(s)

Light Fastness ISO 105-B02 4 to 5-6 [1][2][6]

Washing Fastness

(Fading)
ISO 105-C06 4-5 [1][6]

Washing Fastness

(Staining)
ISO 105-C06 4-5 [1][6]

Rubbing Fastness

(Dry)
ISO 105-X12 4 [6]

Rubbing Fastness

(Wet)
ISO 105-X12 3 [6]

Perspiration Fastness

(Alkaline & Acid)
ISO 105-E04 4 to 4-5 [1][6]

Oxygen Bleach

Fastness
- 4-5 [2]

Reaction Mechanism
Reactive Orange 13 chemically bonds to cellulosic fibers under alkaline conditions. The

process involves the hydroxyl groups (-OH) on the cellulose polymer being activated by an

alkali (like sodium carbonate) to form highly reactive cellulosate ions (Cell-O⁻).[7] These ions

then perform a nucleophilic substitution on the dye's triazine ring, displacing a chlorine atom to

form a stable, covalent ether bond.[7] This reaction anchors the dye permanently to the fiber.

Caption: Covalent fixation of Reactive Orange 13 on cellulose.

Experimental Protocols
The following protocols are generalized for screen printing on 100% cotton fabric. Adjustments

may be necessary based on fabric weight, construction, and available equipment.

Objective: To ensure the fabric is free from impurities and highly absorbent for uniform print

quality.[8][9]
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Methodology:

Singeing & Desizing: Pass the fabric over a flame (singeing) to remove protruding fibers.

Then, treat with an enzymatic desizing agent to remove starch or other sizing materials.

Scouring: Wash the fabric in a hot alkaline solution (e.g., 1-2% sodium hydroxide) with a

wetting agent at 90-100°C for 1-2 hours to remove natural waxes, oils, and other impurities.

Bleaching: For a pure white ground, bleach the scoured fabric with hydrogen peroxide or

sodium hypochlorite.

Mercerization (Optional): Treat the cotton with a cold, concentrated sodium hydroxide

solution (~22°Bé) to improve luster, dye uptake, and dimensional stability.[9]

Rinsing & Drying: Thoroughly rinse the fabric to remove all chemicals, neutralize if

necessary, and dry completely.

Objective: To prepare a viscous paste that delivers the dye evenly and contains the necessary

chemicals for fixation.[9][10][11]

Typical Recipe (for 1 kg of paste):
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Component Quantity (g) Purpose Reference(s)

Reactive Orange 13 20 - 40 Colorant [10][11]

Urea 100 - 150

Solubilizer for dye;

humectant to aid

fixation

[8][11]

Resist Salt (e.g., m-

nitrobenzene

sulphonate)

10
Mild oxidizing agent to

prevent dye reduction
[9][10]

Sodium Bicarbonate 20 - 30
Alkali to catalyze the

dye-fiber reaction
[8][9]

Thickener (e.g.,

Sodium Alginate 4%

stock)

500 - 600
Provides viscosity for

sharp print definition
[8][9]

Water Balance to 1000 Solvent [10][11]

Methodology:

In a container, create a slurry by dissolving the Reactive Orange 13 powder and urea in a

portion of the water.

Stir this dye solution into the required amount of thickener stock until a homogeneous

mixture is achieved.

Add the resist salt and any other auxiliaries, mixing well.

Just before printing, dissolve the sodium bicarbonate in the remaining water and stir it

thoroughly into the paste. The paste is now activated and should be used within a few hours.

[12]

Objective: To apply the print paste in the desired pattern and permanently fix the dye to the

fabric.
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Washing-Off (Soaping)
(Rinse Cold -> Hot -> Soap -> Rinse)

Final Drying & Finishing
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Caption: General workflow for textile printing with Reactive Orange 13.

Methodology:

Printing: Apply the prepared paste to the pre-treated fabric using a flat-bed or rotary screen

printing method.[10][13]
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Drying: After printing, dry the fabric. This can be done by air drying or in a hot air chamber at

approximately 80°C for 3-5 minutes.[11]

Fixation: The primary methods for fixing Reactive Orange 13 are steaming or

thermofixation.[5]

Saturated Steam: Expose the printed fabric to saturated steam at 102-110°C for 8-15

minutes. This is the recommended method for achieving high color yield and brilliancy.[9]

[11]

Hot Air (Thermofixation): Alternatively, cure the fabric in a hot air oven at 150°C for 5

minutes.[9]

Washing-off (Soaping): This step is crucial to remove unfixed dye, thickener, and other

chemicals to achieve optimal fastness and a soft fabric feel.[9]

Rinse 1 (Cold): Rinse the fabric thoroughly in cold water to remove the bulk of the

thickener and alkali.

Rinse 2 (Hot): Rinse in hot water (~60°C).

Soaping: Wash the fabric at or near boil (90-95°C) for 5-10 minutes with 1-2 g/L of a non-

ionic soaping agent.[9][11]

Final Rinses: Rinse again with hot water, followed by cold water, until the water runs clear.

Final Drying: Dry the washed fabric. It can then be subjected to mechanical finishing

processes like stentering if required.[8]

Disclaimer: These protocols are intended for research and professional use. Users should

conduct their own trials to optimize conditions for their specific substrates and equipment.

Always adhere to laboratory safety standards and consult Safety Data Sheets (SDS) for all

chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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